![molecular formula C21H25NO6 B4301328 ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate](/img/structure/B4301328.png)
ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate
Overview
Description
Ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate, also known as DMAP, is a chemical compound that has been widely used in scientific research. DMAP is a derivative of propanoic acid, and it is commonly used as a catalyst in organic synthesis reactions. In
Mechanism of Action
The mechanism of action of ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate as a catalyst is not fully understood. However, it is believed that ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate acts as a nucleophilic catalyst, which means that it can donate a pair of electrons to the reactant molecule and facilitate the formation of a new bond. ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate can also act as a base catalyst, which means that it can accept a proton from the reactant molecule and facilitate the formation of a new bond.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate. However, it is known that ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate is not toxic to cells at low concentrations and does not have any significant effects on cell viability or proliferation. ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate has also been shown to be stable under physiological conditions, which makes it suitable for use in biological systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate as a catalyst in lab experiments is its high reactivity and selectivity. ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate can catalyze a wide range of reactions and can produce high yields of the desired product. However, ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate can also have some limitations, such as its high cost and the need for careful handling due to its potential toxicity.
Future Directions
There are several future directions for the use of ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate in scientific research. One potential application is in the synthesis of new drugs and pharmaceuticals. ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate can be used to synthesize complex molecules that have potential therapeutic effects. Another potential direction is in the development of new catalysts that are more efficient and selective than ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate. Researchers are also exploring the use of ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate in new reaction types and in combination with other catalysts to produce novel compounds.
Scientific Research Applications
Ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate has been widely used in scientific research as a catalyst in organic synthesis reactions. It is particularly useful in esterification and amidation reactions, where it can increase the reaction rate and yield. ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate has also been used in the synthesis of various natural products, such as alkaloids, steroids, and terpenoids.
properties
IUPAC Name |
ethyl 3-[(3,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)propanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO6/c1-5-28-20(23)13-17(14-6-9-16(25-2)10-7-14)22-21(24)15-8-11-18(26-3)19(12-15)27-4/h6-12,17H,5,13H2,1-4H3,(H,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOHFBHRSIOCNAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=C(C=C1)OC)NC(=O)C2=CC(=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Propionic acid, 3-(3,4-dimethoxybenzoylamino)-3-(4-methoxyphenyl)-, ethyl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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